![molecular formula C9H7ClN2 B1603229 4-Chloroisoquinolin-5-amine CAS No. 651310-21-3](/img/structure/B1603229.png)
4-Chloroisoquinolin-5-amine
Overview
Description
4-Chloroisoquinolin-5-amine, commonly referred to as CIQ, is a heterocyclic aromatic amine that is used in various scientific research applications. It is a highly versatile compound that can be used in both organic and inorganic chemistry. It is also used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and polymers. CIQ has many advantages over other compounds in terms of its reactivity, solubility, and stability.
Scientific Research Applications
CIQ is used in various scientific research applications. It is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used in the synthesis of heterocyclic compounds, such as quinolines and pyridines. CIQ is also used in the synthesis of fluorescent probes, which are used in the detection of various biological molecules.
Mechanism of Action
Target of Action
Similar compounds such as 5-aminoisoquinoline have been found to interact with a putative uncharacterized protein in trypanosoma brucei brucei .
Biochemical Pathways
Related compounds have been found to interact with the pi3k/akt/mtor pathway proteins , which play a crucial role in cell survival and growth.
Pharmacokinetics
The ADME properties of 4-Chloroisoquinolin-5-amine are as follows :
Advantages and Limitations for Lab Experiments
CIQ has several advantages for lab experiments. It is highly reactive, which means it can be used to initiate various chemical reactions. It is also soluble in both aqueous and organic solvents, which makes it easy to use in various laboratory settings. Additionally, it is relatively stable, which means it can be stored for long periods of time without deteriorating. However, CIQ also has some limitations, such as its low solubility in some organic solvents and its tendency to form dimers, which can interfere with the desired chemical reaction.
Future Directions
There are several potential future directions for CIQ. One potential direction is the development of new synthetic methods for the synthesis of CIQ. Another potential direction is the development of new applications for CIQ, such as its use in the synthesis of new pharmaceuticals or agrochemicals. Additionally, further research could be conducted to explore the biochemical and physiological effects of CIQ, as well as its potential therapeutic applications. Finally, further research could be conducted to explore the potential toxicity of CIQ, as well as its potential interactions with other compounds.
Properties
IUPAC Name |
4-chloroisoquinolin-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2/c10-7-5-12-4-6-2-1-3-8(11)9(6)7/h1-5H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVFNHWOPSMJBQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CN=CC(=C2C(=C1)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20621099 | |
Record name | 4-Chloroisoquinolin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20621099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
651310-21-3 | |
Record name | 4-Chloroisoquinolin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20621099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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